3,5-Dimethoxybenzene-1-sulfonamide

• IUPAC Name: 3,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C8H11NO4S/c1-12-6-3-7(13-2)5-8(4-6)14(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key: SZICDJOKKYGTTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)S(=O)(=O)N)OC
• Molecular Formula: C8H11NO4S
• Molecular Weight: 217.24 g/mol
• CAS No.: 1261618-39-6

Description

3,5-Dimethoxybenzene-1-sulfonamide is a chemical compound with the CAS Number: 1261618-39-6. It has a molecular weight of 217.25 and its IUPAC name is 3,5-dimethoxybenzenesulfonamide. The compound is typically stored at room temperature and comes in a powder form.

Synthesis Analysis

Sulfonamides can be synthesized directly from sulfonic acids or its sodium salts under microwave irradiation. This process has shown a good functional group tolerance and is high yielding. Other methods include the use of calcium triflimide and DABCO which activates sulfamoyl fluorides, fluorosulfates, and sulfonyl fluorides for SuFEx with amines.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H11NO4S/c1-12-6-3-7 (13-2)5-8 (4-6)14 (9,10)11/h3-5H,1-2H3, (H2,9,10,11). This code provides a standard way to encode the compound’s molecular structure.

Chemical Reactions Analysis

Sulfonamides, the class of compounds to which this compound belongs, exhibit a range of pharmacological activities. They can play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Analytical Chemistry Applications

In analytical chemistry, derivatives of 3,5-Dimethoxybenzene-1-sulfonamide are used for improving the gas-liquid chromatographic properties of sulfonamides. For instance, N-dimethylaminomethylene derivatives of primary sulfonamides form easily and possess excellent chromatographic properties, making them suitable for the determination of sulfonamides in biological samples, such as the determination of 3-bromo-5-cyanobenzenesulfonamide in ovine blood (Vandenheuvel & Gruber, 1975).

Organic Synthesis and Medicinal Chemistry

Organic synthesis applications include the development of Mn(OAc)3-promoted oxidative coupling methods for synthesizing various sulfones from dimethoxybenzenes, demonstrating the compound's utility in synthesizing medicinally relevant structures (Liang, Ren, & Manolikakes, 2017). Furthermore, the study of polymorphism in pharmaceutical compounds involves derivatives of this compound, showing the importance of understanding crystal structures for drug development (Nanubolu, Sridhar, & Ravikumar, 2014).

Pharmacological Applications

In pharmacology, sulfonamide derivatives have been evaluated for their potential as enzyme inhibitors, offering insights into their utility as anti-inflammatory and anti-diabetic drugs (Abbasi et al., 2015).

Materials Science

Materials science research utilizes derivatives for developing sensors, such as the development of highly efficient Co2+ ion sensors based on bis-sulfonamides, indicating the role of these compounds in environmental monitoring (Sheikh et al., 2016).

Mechanism of Action

Target of Action

The primary targets of 3,5-Dimethoxybenzene-1-sulfonamide are enzymes such as carbonic anhydrase and dihydropteroate synthetase . These enzymes play crucial roles in various physiological processes. For instance, carbonic anhydrase is involved in maintaining acid-base balance in the body, while dihydropteroate synthetase is essential for the synthesis of folic acid in bacteria .

Mode of Action

this compound interacts with its targets by acting as a competitive inhibitor . It mimics the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme dihydropteroate synthetase . By binding to the active site of the enzyme, it prevents PABA from accessing the site, thereby inhibiting the enzyme’s activity .

Biochemical Pathways

The inhibition of dihydropteroate synthetase by this compound disrupts the synthesis of folic acid, a vital component for the production of DNA in bacteria . This disruption affects the downstream biochemical pathways involved in bacterial growth and replication, leading to the bacteriostatic effect .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the inhibition of bacterial growth. By blocking the synthesis of folic acid, it prevents the formation of essential components for DNA replication, thereby inhibiting bacterial proliferation .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements associated with it include H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Biochemical Analysis

Biochemical Properties

3,5-Dimethoxybenzene-1-sulfonamide plays a significant role in biochemical reactions, particularly in the inhibition of certain enzymes. It interacts with enzymes such as carbonic anhydrase and dihydropteroate synthetase . The sulfonamide group in this compound mimics the structure of para-aminobenzoic acid, allowing it to competitively inhibit these enzymes. This inhibition disrupts the normal function of the enzymes, leading to a decrease in their activity. Additionally, this compound can interact with proteins and other biomolecules through hydrogen bonding and hydrophobic interactions, further influencing biochemical pathways.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism . For instance, the inhibition of carbonic anhydrase by this compound can lead to changes in pH regulation within cells, affecting cellular metabolism and energy production. Furthermore, the compound’s interaction with dihydropteroate synthetase can disrupt folate synthesis, impacting DNA synthesis and repair, and ultimately influencing cell proliferation and survival.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with target enzymes and proteins . The sulfonamide group binds to the active site of enzymes such as carbonic anhydrase and dihydropteroate synthetase, inhibiting their activity. This binding is facilitated by hydrogen bonds and hydrophobic interactions between the compound and the enzyme’s active site residues. Additionally, this compound can modulate gene expression by affecting transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cellular metabolism and proliferation.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation . The compound is relatively stable under normal storage conditions, but it can degrade over time when exposed to light, heat, or moisture. Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in in vitro and in vivo models. These effects include prolonged inhibition of enzyme activity and alterations in cellular metabolism and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At low doses, the compound can effectively inhibit target enzymes without causing significant toxicity. At higher doses, this compound can exhibit toxic or adverse effects, including liver and kidney damage, gastrointestinal disturbances, and hematological changes. Threshold effects have been observed, where a certain dosage level is required to achieve the desired biochemical effects without causing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interactions with enzymes such as carbonic anhydrase and dihydropteroate synthetase . The compound can affect metabolic flux by inhibiting these enzymes, leading to changes in the levels of metabolites involved in pH regulation and folate synthesis. Additionally, this compound can interact with cofactors such as zinc ions, which are essential for the activity of carbonic anhydrase.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . The compound can be taken up by cells via passive diffusion or active transport mechanisms. Once inside the cell, this compound can bind to proteins and other biomolecules, influencing its localization and accumulation. The distribution of the compound within tissues is influenced by factors such as blood flow, tissue permeability, and the presence of specific transporters.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function . The compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, this compound can localize to the mitochondria, where it can affect cellular respiration and energy production. Additionally, the compound can be directed to the nucleus, where it can influence gene expression and DNA synthesis.